ethyl (2-{[(3-chlorophenoxy)acetyl]amino}-1,3-thiazol-4-yl)acetate

• IUPAC Name: ethyl 2-[2-[[2-(3-chlorophenoxy)acetyl]amino]-1,3-thiazol-4-yl]acetate
• InChI: InChI=1S/C15H15ClN2O4S/c1-2-21-14(20)7-11-9-23-15(17-11)18-13(19)8-22-12-5-3-4-10(16)6-12/h3-6,9H,2,7-8H2,1H3,(H,17,18,19)
• InChI Key: PLQAVIOAOHYCKU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CSC(=N1)NC(=O)COC2=CC(=CC=C2)Cl
• Molecular Formula: C15H15ClN2O4S
• Molecular Weight: 354.8 g/mol

Description

Ethyl (2-{[(3-chlorophenoxy)acetyl]amino}-1,3-thiazol-4-yl)acetate, also known as ETCA, is a chemical compound that has been widely used in scientific research. It is a thiazole derivative that has shown promising results in various fields of research, including cancer treatment, antimicrobial activity, and anti-inflammatory effects. In

Scientific Research Applications

Ethyl (2-{[(3-chlorophenoxy)acetyl]amino}-1,3-thiazol-4-yl)acetate has been extensively studied for its potential applications in various fields of scientific research. In cancer treatment, ethyl (2-{[(3-chlorophenoxy)acetyl]amino}-1,3-thiazol-4-yl)acetate has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It also has antimicrobial activity against various bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and multidrug-resistant Pseudomonas aeruginosa. Moreover, ethyl (2-{[(3-chlorophenoxy)acetyl]amino}-1,3-thiazol-4-yl)acetate has anti-inflammatory effects, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis.

Mechanism of Action

The mechanism of action of ethyl (2-{[(3-chlorophenoxy)acetyl]amino}-1,3-thiazol-4-yl)acetate is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer cells, ethyl (2-{[(3-chlorophenoxy)acetyl]amino}-1,3-thiazol-4-yl)acetate induces apoptosis by activating caspases and downregulating anti-apoptotic proteins. It also inhibits the PI3K/Akt/mTOR signaling pathway, which is involved in cell proliferation and survival. In bacterial cells, ethyl (2-{[(3-chlorophenoxy)acetyl]amino}-1,3-thiazol-4-yl)acetate disrupts the bacterial cell wall and membrane, leading to cell death. Inflammatory responses are also suppressed by ethyl (2-{[(3-chlorophenoxy)acetyl]amino}-1,3-thiazol-4-yl)acetate through the inhibition of nuclear factor kappa B (NF-κB) and the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
ethyl (2-{[(3-chlorophenoxy)acetyl]amino}-1,3-thiazol-4-yl)acetate has been shown to have various biochemical and physiological effects in vitro and in vivo. In cancer cells, ethyl (2-{[(3-chlorophenoxy)acetyl]amino}-1,3-thiazol-4-yl)acetate inhibits cell proliferation and induces apoptosis, leading to a decrease in tumor growth. It also inhibits the migration and invasion of cancer cells, preventing metastasis. In bacterial cells, ethyl (2-{[(3-chlorophenoxy)acetyl]amino}-1,3-thiazol-4-yl)acetate disrupts the bacterial cell wall and membrane, leading to cell death. Inflammatory responses are also suppressed by ethyl (2-{[(3-chlorophenoxy)acetyl]amino}-1,3-thiazol-4-yl)acetate through the inhibition of NF-κB and the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

Ethyl (2-{[(3-chlorophenoxy)acetyl]amino}-1,3-thiazol-4-yl)acetate has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. It is also relatively easy to synthesize, making it readily available for research purposes. However, there are some limitations to using ethyl (2-{[(3-chlorophenoxy)acetyl]amino}-1,3-thiazol-4-yl)acetate in lab experiments, including its potential toxicity and the need for further studies to determine its optimal dosage and administration.

Future Directions

There are several future directions for research on ethyl (2-{[(3-chlorophenoxy)acetyl]amino}-1,3-thiazol-4-yl)acetate. One direction is to further investigate its potential applications in cancer treatment, including its efficacy in combination with other anticancer drugs. Another direction is to explore its antimicrobial activity against other bacterial strains and its potential use as a disinfectant. Additionally, further studies are needed to determine the optimal dosage and administration of ethyl (2-{[(3-chlorophenoxy)acetyl]amino}-1,3-thiazol-4-yl)acetate and to evaluate its potential toxicity in vivo.
Conclusion:
In conclusion, ethyl (2-{[(3-chlorophenoxy)acetyl]amino}-1,3-thiazol-4-yl)acetate is a promising thiazole derivative that has shown potential applications in cancer treatment, antimicrobial activity, and anti-inflammatory effects. Its synthesis method is relatively easy, and it has several advantages for lab experiments. However, further studies are needed to determine its optimal dosage and administration and to evaluate its potential toxicity in vivo. With continued research, ethyl (2-{[(3-chlorophenoxy)acetyl]amino}-1,3-thiazol-4-yl)acetate may become a valuable tool in various fields of scientific research.

Synthesis Methods

The synthesis method of ethyl (2-{[(3-chlorophenoxy)acetyl]amino}-1,3-thiazol-4-yl)acetate involves the reaction between 2-aminothiazole and 3-chlorophenoxyacetic acid in the presence of ethyl chloroformate. The reaction takes place in anhydrous conditions and produces ethyl (2-{[(3-chlorophenoxy)acetyl]amino}-1,3-thiazol-4-yl)acetate as a white crystalline solid. The yield of ethyl (2-{[(3-chlorophenoxy)acetyl]amino}-1,3-thiazol-4-yl)acetate can be improved by optimizing the reaction conditions, such as the reaction time, temperature, and reagent concentration.